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Compound of Interest

Compound Name: N-Boc-L-3,5-difluorophenylalanine

Cat. No.: B346173

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of N-Boc-L-3,5-difluorophenylalanine, a
valuable building block in medicinal chemistry and drug development. The introduction of
fluorine atoms into phenylalanine can significantly alter the biological activity and metabolic
stability of peptides and small molecule drugs. The tert-butyloxycarbonyl (Boc) protecting group
allows for its use in solid-phase and solution-phase peptide synthesis.

This document provides a comprehensive overview of a common and efficient synthetic route,
including a detailed experimental protocol, expected yields, and key characterization data.

Synthetic Pathway Overview

The most straightforward and widely employed method for the synthesis of N-Boc-L-3,5-
difluorophenylalanine is the protection of the commercially available L-3,5-
difluorophenylalanine. This reaction involves the treatment of the amino acid with di-tert-butyl
dicarbonate (Boc)20 under basic conditions. The base deprotonates the amino group,
increasing its nucleophilicity to attack the electrophilic carbonyl carbon of (Boc)z0.
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Figure 1: General workflow for the N-Boc protection of L-3,5-difluorophenylalanine.

Experimental Protocol

This protocol is a representative procedure for the N-Boc protection of L-3,5-
difluorophenylalanine.

Materials:

L-3,5-difluorophenylalanine

Di-tert-butyl dicarbonate ((Boc)20)

Sodium bicarbonate (NaHCOs3) or Sodium hydroxide (NaOH)

Dioxane

Water (deionized)
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Ethyl acetate

1 M Hydrochloric acid (HCI)

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (NazSOa4) or magnesium sulfate (MgSOa)
Procedure:

o Dissolution of Starting Material: In a round-bottom flask equipped with a magnetic stir bar,
dissolve L-3,5-difluorophenylalanine (1.0 eq) in a 1:1 mixture of dioxane and water. Add
sodium bicarbonate (2.0 eq) or an appropriate amount of NaOH solution to the mixture and
stir until all solids are dissolved.

o Addition of (Boc)20: To the stirred solution, add di-tert-butyl dicarbonate (1.1 to 1.2 eq)
portion-wise at room temperature.

o Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. The
reaction progress can be monitored by thin-layer chromatography (TLC) until the starting
amino acid is consumed.

o Work-up:

o Once the reaction is complete, concentrate the mixture under reduced pressure to remove
the dioxane.

o Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 1 M HCI.
o Extract the aqueous layer with ethyl acetate (3 x volumes).
o Combine the organic layers and wash with water and then with brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

 Purification: The crude N-Boc-L-3,5-difluorophenylalanine can be purified by
recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column
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chromatography on silica gel if necessary to afford the pure product as a white to off-white

solid.

Quantitative Data

Parameter Expected Value
Yield 90-98%

Purity (by HPLC) >98%

Molecular Formula C14H17F2NOa4
Molecular Weight 301.29 g/mol

Physicochemical and S o

Property Value Reference
Appearance White to off-white solid [1]
Melting Point 109-115 °C

Optical Rotation

[0]2°/D = -31.0 £+ 2.0° (c = 1 in
DMF)

1H NMR (CDCls, 400 MHz)

o (ppm): 6.85-6.65 (m, 3H),
5.05 (br d, 1H), 4.60 (g, 1H),
3.20-3.00 (m, 2H), 1.42 (s, 9H)

13C NMR (CDCls, 101 MHz)

o (ppm): 175.5, 163.0 (dd, J =
245, 13 Hz), 155.2, 140.8 (t, J
=9 Hz),1125(dd,J=21,7
Hz), 103.0 (t, J = 25 Hz), 80.2,
53.8, 37.5, 28.3

19F NMR (CDCls, 376 MHz)

o (ppm): -109.5

CAS Number

205445-52-9 [1]

Safety Precautions

¢ Work in a well-ventilated fume hood.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.medchemexpress.com/n-boc-l-3-5-difluorophenylalanine.html
https://www.medchemexpress.com/n-boc-l-3-5-difluorophenylalanine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b346173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

 Di-tert-butyl dicarbonate is a lachrymator and should be handled with care.

» Handle all chemicals with caution and refer to their respective Safety Data Sheets (SDS) for
detailed safety information.

This technical guide provides a comprehensive overview of the synthesis of N-Boc-L-3,5-
difluorophenylalanine. The described method is robust, high-yielding, and scalable, making it
suitable for both academic research and industrial applications. The provided data will be
valuable for researchers in the fields of peptide synthesis, medicinal chemistry, and drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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